Cas no 2408-40-4 (Diethylstilbestrol monoglucuronide)

• Product Name: Diethylstilbestrol monoglucuronide
• CAS No: 2408-40-4
• MF: C₂₄H₂₈O₈
• MW: 444.474328041077
• CID: 265132
• PubChem ID: 10411193
• Update Time: 2025-04-19

Diethylstilbestrol monoglucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[(1E)-1-ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]phenyl
• Diethyl Stilbestrol β-D-Glucuronide
• DIETHYLSTILBESTROL B-D-GLUCURONIDE
• 4-[(1E)-1-Ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]phenyl-D-Glucopyranosiduronic Acid
• DES-GlcA
• DIETHYLSTILBESTROL GLUCURONIDE
• diethylstilbestrol monoglucuronide
• Diethylstilbestrol-D-Glucuronide
• Stilbestrol Monoglucuronid
• Stilbestrol Monoglucuronide
• W-202004
• Diethyl Stilbestrol beta-D-Glucuronide
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-((1E)-1-ETHYL-2-(4-HYDROXYPHENYL)-1-BUTEN-1-YL)PHENYL
• A-D-Glucuronide
• (2S, 3S, 4S, 5R, 6S)-3, 4, 5-trihydroxy-6-[4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenoxy]oxane-2-carboxylic acid
• Diethyl stilbestrol b-D-glucuronide
• 2408-40-4
• UNII-HCS07E193J
• (E)-4-(1-Ethyl-2-(4-hydroxyphenyl)but-1-enyl)phenyl-beta-D-glucopyranosiduronic acid
• DTXSID901297869
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-(1-ETHYL-2-(4-HYDROXYPHENYL)-1-BUTENYL)PHENYL, (E)-
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-((E)-4-(4-hydroxyphenyl)hex-3-en-3-yl)phenoxy)tetrahydro-2H-pyran-2-carboxylic acid
• Diethyl Stilbestrol
• Q27279866
• EINECS 219-310-4
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-((1E)-1-ETHYL-2-(4-HYDROXYPHENYL)-1-BUTENYL)PHENYL
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenoxy]oxane-2-carboxylic acid
• HCS07E193J
• GLUCOPYRANOSIDURONIC ACID, P-(.ALPHA.,.BETA.-DIETHYL-P-HYDROXYSTYRYL)PHENYL, (E)-, .BETA.-D-
• Diethylstilbestrol monoglucuronide

• Inchi： 1S/C24H28O8/c1-3-17(13-5-9-15(25)10-6-13)18(4-2)14-7-11-16(12-8-14)31-24-21(28)19(26)20(27)22(32-24)23(29)30/h5-12,19-22,24-28H,3-4H2,1-2H3,(H,29,30)/b18-17+/t19-,20-,21+,22-,24+/m0/s1
• InChI Key： LJMPVHCKUXKZAV-PDSLVOJVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)O)\CC

Computed Properties

• Exact Mass: 444.17800
• Monoisotopic Mass: 444.178418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 4

Experimental Properties

• Density: 1.369
• Melting Point: 136-138°C
• Boiling Point: 683.5°Cat760mmHg
• Flash Point: 233.5°C
• Refractive Index: 1.639
• PSA: 136.68000
• LogP: 2.39400

Diethylstilbestrol monoglucuronide Security Information

• Hazardous Material transportation number：UN 3249
• Hazard Category Code： 45-46-61-36/37/38
• Safety Instruction： 53-22-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R45; R46; R61; R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides